![molecular formula C18H18N4O3S B284542 N-(4-methoxyphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide](/img/structure/B284542.png)
N-(4-methoxyphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methoxyphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide, also known as MBT-1, is a novel compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. MBT-1 belongs to the family of benzothieno-triazine derivatives, which have been reported to exhibit various biological activities such as anti-cancer, anti-inflammatory, and anti-viral properties.
Mechanism of Action
The mechanism of action of N-(4-methoxyphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide is not fully understood, but it has been proposed that the compound exerts its biological activities by modulating various signaling pathways. This compound has been shown to inhibit the activation of the NF-κB pathway, which is a key regulator of inflammation and cancer. Additionally, this compound has been reported to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. These findings suggest that this compound may exert its anti-cancer and anti-inflammatory properties by modulating these signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the proliferation of cancer cells and induces apoptosis. Additionally, this compound has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In vivo studies have shown that this compound exhibits anti-tumor activity in mouse models of cancer. These findings suggest that this compound may have potential applications in the development of novel therapeutics for cancer and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-methoxyphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide is its high yield and purity, which makes it easy to obtain in large quantities for laboratory experiments. Additionally, this compound has been shown to exhibit potent biological activities at low concentrations, which makes it a promising candidate for further studies. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which may limit its applications in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for the study of N-(4-methoxyphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide. One of the main directions is to further elucidate the mechanism of action of the compound and its interactions with various signaling pathways. Additionally, the potential applications of this compound in the development of novel therapeutics for cancer, inflammation, and viral infections should be explored further. Furthermore, the development of novel derivatives of this compound with improved solubility and potency may enhance its potential applications in laboratory experiments and clinical settings.
Synthesis Methods
The synthesis of N-(4-methoxyphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide involves the reaction of 4-methoxyaniline with 2-mercapto-3-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylic acid, followed by the condensation of the resulting intermediate with acetic anhydride. The final product is obtained in high yield and purity through a simple purification process. The synthesis of this compound has been reported in several research articles, and the procedure has been optimized to obtain the compound in large quantities.
Scientific Research Applications
N-(4-methoxyphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit anti-cancer properties by inhibiting the proliferation of cancer cells and inducing apoptosis. This compound has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been reported to exhibit anti-viral properties by inhibiting the replication of the hepatitis C virus. These findings suggest that this compound may have potential applications in the development of novel therapeutics for cancer, inflammation, and viral infections.
Properties
Molecular Formula |
C18H18N4O3S |
---|---|
Molecular Weight |
370.4 g/mol |
IUPAC Name |
N-(4-methoxyphenyl)-2-(4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]triazin-3-yl)acetamide |
InChI |
InChI=1S/C18H18N4O3S/c1-25-12-8-6-11(7-9-12)19-15(23)10-22-18(24)16-13-4-2-3-5-14(13)26-17(16)20-21-22/h6-9H,2-5,10H2,1H3,(H,19,23) |
InChI Key |
XQCGCEPFZFEKOH-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)NC(=O)CN2C(=O)C3=C(N=N2)SC4=C3CCCC4 |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CN2C(=O)C3=C(N=N2)SC4=C3CCCC4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.